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Compound of Interest

Compound Name:
1-(3-(2-

Chlorophenoxy)propyl)piperazine

CAS No.: 20383-86-2

Cat. No.: B1299233

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 1-(3-(2-
Chlorophenoxy)propyl)piperazine, a substituted piperazine derivative. While specific

research on this particular molecule is limited in publicly available literature, this document

synthesizes foundational knowledge from closely related analogs, particularly

chlorophenylpiperazines, to offer insights into its potential chemical properties, synthesis, and

pharmacological profile. This guide serves as a foundational resource for researchers and drug

development professionals interested in this class of compounds, providing both established

data for the specific molecule and informed scientific postulations based on the broader family

of piperazine derivatives.

Introduction and Chemical Identity
1-(3-(2-Chlorophenoxy)propyl)piperazine is a chemical entity belonging to the larger class of

piperazine derivatives. Compounds in this family are characterized by a piperazine ring, a six-
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membered heterocycle containing two nitrogen atoms at opposite positions. The specific

substitutions on the piperazine scaffold are crucial in determining the compound's chemical and

biological properties.

CAS Number: 20383-86-2[1]

Molecular Formula: C₁₃H₁₉ClN₂O[1]

Formula Weight: 254.76 g/mol [1]

Chemical Structure:
The structure of 1-(3-(2-Chlorophenoxy)propyl)piperazine consists of a piperazine ring linked

via a propyl chain to a 2-chlorophenoxy group.

Structure Diagram:

Caption: Chemical structure of 1-(3-(2-Chlorophenoxy)propyl)piperazine.

Synthesis and Characterization
While specific synthesis protocols for 1-(3-(2-Chlorophenoxy)propyl)piperazine are not

readily available in the surveyed literature, its structure suggests a likely synthetic route

analogous to that of other N-substituted piperazines.

Postulated Synthesis Workflow:
A probable synthetic pathway would involve the N-alkylation of piperazine with a suitable 3-(2-

chlorophenoxy)propyl halide.

Hypothetical Reaction Scheme:

Piperazine

N-Alkylation

1-(3-halopropyl)-2-chlorobenzene

1-(3-(2-Chlorophenoxy)propyl)piperazine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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